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Compound of Interest

Compound Name: CEP-37440

Cat. No.: B612000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CEP-37440 is a potent, orally bioavailable, dual inhibitor of Focal Adhesion Kinase (FAK) and

Anaplastic Lymphoma Kinase (ALK).[1][2][3][4] It functions as an ATP-competitive inhibitor,

demonstrating significant activity in disrupting signal transduction pathways mediated by FAK

and ALK.[4] This disruption ultimately leads to the inhibition of tumor cell growth in cells

overexpressing these kinases.[1][2] Dysregulation and gene rearrangements of ALK, a member

of the insulin receptor superfamily, are associated with various tumors.[1][2] Similarly, FAK, a

cytoplasmic tyrosine kinase and a signal transducer for integrins, is often upregulated and

constitutively activated in many types of cancer, playing a crucial role in cell migration,

proliferation, and survival.[1][2]

These application notes provide detailed protocols for the solubilization and preparation of

CEP-37440 for use in cell culture experiments, along with a summary of its key characteristics.
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Property Value Source

Molecular Formula C₃₀H₃₈ClN₇O₃ [2][5]

Molecular Weight 580.1 g/mol [2][5]

Appearance White to yellow solid [5]

Solubility in DMSO

100 mg/mL (172.38 mM)

(ultrasonication may be

required)

[5]

30 mg/mL [6]

10 mM [7]

2.2 mg/mL (3.79 mM)

(sonication recommended)
[8]

Solubility in DMF 12 mg/mL [6]

Solubility in DMSO:PBS (pH

7.2) (1:2)
0.3 mg/mL [6]

In Vitro Activity
Target

IC₅₀ (Enzymatic
Assay)

IC₅₀ (Cellular
Assay)

Source

FAK 2.3 nM 88 nM [9]

ALK 3.5 nM 40 nM [9]

Note: IC₅₀ values can vary depending on the specific assay conditions and cell lines used.
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CEP-37440 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Calibrated pipettes

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of the stock solution.

Weighing: Accurately weigh the desired amount of CEP-37440 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.8 mg of CEP-37440 (Molecular Weight:

580.1 g/mol ).

Dissolution: Add the appropriate volume of high-quality, anhydrous DMSO to the vial

containing the CEP-37440 powder. For a 10 mM stock, if you weighed 5.8 mg, add 1 mL of

DMSO.

Mixing: Vortex the solution vigorously until the powder is completely dissolved. If dissolution

is slow, gentle warming or brief sonication in an ultrasonic water bath may be necessary to

fully dissolve the compound.[5] Visually inspect the solution to ensure there are no visible

particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C

or -80°C. When stored at -20°C, the solution is stable for up to 1 year, and at -80°C, it is

stable for up to 2 years.[5]
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CEP-37440 stock solution (e.g., 10 mM in DMSO)

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Thawing: Thaw a single aliquot of the CEP-37440 stock solution at room temperature.

Dilution: Prepare working solutions by diluting the stock solution in fresh, pre-warmed cell

culture medium. It is recommended to perform serial dilutions to achieve the desired final

concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Example Dilution for a 1 µM Final Concentration:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium to get a 10 µM solution.

Add the appropriate volume of this 10 µM solution to your cell culture plates to achieve the

final desired concentration of 1 µM. For example, add 100 µL of the 10 µM solution to 900

µL of medium in a well.

Application to Cells: Immediately add the freshly prepared working solution to your cell

cultures. Ensure even mixing by gently swirling the plate.

Controls: Always include a vehicle control (medium with the same final concentration of

DMSO as the drug-treated wells) in your experiments.
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Caption: Workflow for CEP-37440 Stock and Working Solution Preparation.
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Caption: CEP-37440 Dual Inhibition of ALK and FAK Signaling Pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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